Cas no 120351-92-0 (2-(3-tert-butylphenoxy)ethan-1-amine)

• Product Name: 2-(3-tert-butylphenoxy)ethan-1-amine
• CAS No: 120351-92-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 3681620
• PubChem ID: 14245329
• Update Time: 2025-04-22

2-(3-tert-butylphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[3-(1,1-dimethylethyl)phenoxy]-
• 2-(3-tert-butylphenoxy)ethan-1-amine
• EN300-148024
• SCHEMBL1290789
• 1-(2-Aminoethoxy)-3-tert-butylbenzene
• 120351-92-0

• Inchi： 1S/C12H19NO/c1-12(2,3)10-5-4-6-11(9-10)14-8-7-13/h4-6,9H,7-8,13H2,1-3H3
• InChI Key： GFYXXMRZPCISNL-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=CC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 193.146664230Da
• Monoisotopic Mass: 193.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų